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Compound of Interest

Compound Name: Myristoleyl alcohol

Cat. No.: B013441

An Important Note to the Researcher: The following guide addresses the topic of Myristoleyl
Alcohol. It is critical to note that publicly available, in-depth technical information for this
specific unsaturated fatty alcohol is sparse, particularly concerning its applications in drug
development and detailed safety protocols. The scientific community has more extensively
studied its saturated counterpart, Myristyl Alcohol. This guide will provide all available data for
Myristoleyl Alcohol while also drawing comparisons to the well-documented Myristyl Alcohol
to offer a broader context.

Core Identification and Properties of Myristoleyl
Alcohol

Myristoleyl alcohol, systematically known as (Z)-9-Tetradecen-1-ol, is an unsaturated fatty
alcohol with a 14-carbon chain and a single cis-double bond at the ninth carbon position.

CAS Number: 35153-15-2[1][2][3]

Synonyms: cis-9-Tetradecen-1-ol, (Z)-9-Tetradecen-1-ol, (9Z)-9-Tetradecen-1-ol[1]

Chemical and Physical Properties

Quantitative data for Myristoleyl alcohol is not as readily available as for more common
compounds. The following table summarizes the known properties. For context, the
corresponding data for the saturated Myristyl alcohol is included.
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Myristoleyl Alcohol ((Z2)-9-

Myristyl Alcohol

Property
Tetradecen-1-ol) (Tetradecan-1-ol)
CAS Number 35153-15-2[1][2][3] 112-72-1[4][5][6][71[8]
Molecular Formula C14H280[1][2] C14H300[4][71[9]
Molecular Weight 212.37 g/mol [1] 214.39 g/mol
o White waxy solid, flakes, or
Appearance Colorless liquid[2]
powder[4][5][7]
N ] 307.1°C at 760mmHg
Boiling Point ) >260 °C
(Predicted)
Melting Point 35.5°C (Estimated) 38 °C (100 °F; 311 K)[6]
Density 0.846 g/cm?3 (Predicted) 0.824 g/cm?
Practically insoluble in water,
Solubility Insoluble in water (Predicted) soluble in diethyl ether, and

slightly soluble in ethanol[4][6]

Safety Data Sheet (SDS) Information for Myristoleyl

Alcohol

Detailed Safety Data Sheets for Myristoleyl alcohol are not widely available from major

chemical suppliers. An SDS for (Z)-9-Tetradecen-1-ol provides limited information, with many

toxicological and ecological data points listed as "no data available"[10].

Hazard Identification and First Aid

Based on the available information for (Z)-9-Tetradecen-1-ol:

o Hazard Statements: No specific GHS hazard statements are consistently provided. General

safe handling practices for laboratory chemicals are recommended.

o Precautionary Statements:

o Inhalation: Move to fresh air[10].
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o Skin Contact: Remove contaminated clothing and wash skin with soap and water[10].
o Eye Contact: Rinse with water for at least 15 minutes[10].

o Ingestion: Rinse mouth with water. Do not induce vomiting[10].

Handling and Storage

o Handling: Avoid dust formation and wear appropriate personal protective equipment (PPE),
including gloves and eye protection[10].

o Storage: Store in a cool, dry, well-ventilated area.

Toxicological and Ecological Information

There is a significant lack of data on the toxicity and ecotoxicity of Myristoleyl alcohol. Most
available safety data sheets state that information on acute toxicity, skin corrosion/irritation,
carcinogenicity, and aquatic toxicity is not available[10].

Applications and Research Landscape

The primary documented application of Myristoleyl alcohol is in the field of chemical ecology,
where it functions as an insect pheromone or a component of pheromone blends|[3]. Its use in
drug development, pharmaceutical formulations, or as a bioactive molecule in mammalian
systems is not well-documented in publicly available literature.

In contrast, its saturated analog, Myristyl alcohol, has a broad range of applications, including:

o Pharmaceuticals: Used as an emollient, emulsion stabilizer, and viscosity-controlling agent in
topical and parenteral formulations[4][5]. It has also been investigated as a penetration
enhancer for transdermal drug delivery and as a stabilizer in niosome formulations[5].

o Cosmetics: Widely used in skin care and hair care products for its emollient, thickening, and
stabilizing properties[4][7].

 Industrial: Acts as an intermediate in the synthesis of surfactants and other chemicals[4].

Experimental Protocols and Methodologies
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Due to the limited research applications of Myristoleyl alcohol outside of insect chemical
ecology, there are no established, standardized protocols for its use in drug development or
related fields to present here.

Synthesis and Production

Myristoleyl alcohol is not as commercially prevalent as Myristyl alcohol. While specific
industrial synthesis routes for Myristoleyl alcohol are not detailed in the search results, fatty
alcohols can generally be produced by the reduction of the corresponding fatty acids or their
esters.

The production of Myristyl alcohol is well-established and typically involves the hydrogenation
of myristic acid or its esters, which are derived from natural sources like coconut or palm kernel
oil[4][6][7].

Conclusion and Future Directions

Myristoleyl alcohol ((Z)-9-Tetradecen-1-ol) is a specialty chemical with a defined role as an
insect pheromone. However, there is a significant gap in the scientific literature regarding its
safety, biological activity in higher organisms, and potential applications in pharmaceutical and
drug development. Researchers and scientists investigating this compound should proceed
with caution, conducting thorough safety and toxicological evaluations. The well-documented
properties and applications of its saturated counterpart, Myristyl alcohol, may offer a starting
point for predicting its behavior, but experimental validation is crucial. Further research is
needed to unlock any potential therapeutic or formulation benefits of Myristoleyl alcohol.
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Myristyl alcohol (C14) - Castor International.
MYRISTYL ALCOHOL - Ataman Kimya.
(2)-9-tetradecen-1-ol myristoleyl alcohol. The Good Scents Company.

(2)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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